97-35-8

Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy-

In Stock

• CAS RN:
• 97-35-8

• Formula:
• C11H18N2O3S

• InChI:
• InChI=1S/C11H18N2O3S/c1-4-13(5-2)17(14,15)9-6-7-11(16-3)10(12)8-9/h6-8H,4-5,12H2,1-3H3

• InChIKey:
• WBGVVXSCGNGJFL-UHFFFAOYSA-N

• Benzenesulfonamide, 3-amino-N,N-diethyl-4-methoxy- is a useful research compound. Its molecular formula is C11H18N2O3S and its molecular weight is 258.34 g/mol. The purity is usually 95%.

Norbornane, 2-methylene-

In Stock

• CAS RN:
• 497-35-8

• Formula:
• C8H12

• InChI:
• InChI=1S/C8H12/c1-6-4-7-2-3-8(6)5-7/h7-8H,1-5H2

• InChIKey:
• AJQVASAUQUTVJK-UHFFFAOYSA-N

• Norbornane, 2-methylene- is a useful research compound. Its molecular formula is C8H12 and its molecular weight is 108.18 g/mol. The purity is usually 95%.

3-[3-(Aminomethyl)phenyl]propanoic acid

Usually In Stock

• CAS RN:
• 55197-35-8

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c11-7-9-3-1-2-8(6-9)4-5-10(12)13/h1-3,6H,4-5,7,11H2,(H,12,13)

• InChIKey:
• IIFWPQVEDPPALP-UHFFFAOYSA-N

• 3-[3-(Aminomethyl)phenyl]propanoic acid is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

Diethyl (2S)-2-[(3-ethoxy-3-oxopropyl)amino]butanedioate

In Stock

• CAS RN:
• 21497-35-8

• Formula:
• C13H23NO6

• InChI:
• InChI=1S/C13H23NO6/c1-4-18-11(15)7-8-14-10(13(17)20-6-3)9-12(16)19-5-2/h10,14H,4-9H2,1-3H3/t10-/m0/s1

• InChIKey:
• SQWGWSHHYFPBRL-JTQLQIEISA-N

• Diethyl (2S)-2-[(3-ethoxy-3-oxopropyl)amino]butanedioate is a useful research compound. Its molecular formula is C13H23NO6 and its molecular weight is 289.32 g/mol. The purity is usually 95%.

4-(Benzyloxy)-2-nitroaniline

In Stock

• CAS RN:
• 26697-35-8

• Formula:
• C13H12N2O3

• InChI:
• InChI=1S/C13H12N2O3/c14-12-7-6-11(8-13(12)15(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9,14H2

• InChIKey:
• JGVXQZRIRQLMHA-UHFFFAOYSA-N

• 4-(Benzyloxy)-2-nitroaniline, also known as 4-(Benzyloxy)-2-nitroaniline, is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.

2,3-Anthracenedicarboxaldehyde

In Stock

• CAS RN:
• 76197-35-8

• Formula:
• C16H10O2

• InChI:
• InChI=1S/C16H10O2/c17-9-15-7-13-5-11-3-1-2-4-12(11)6-14(13)8-16(15)10-18/h1-10H

• InChIKey:
• HTKKRNQMBYGFMV-UHFFFAOYSA-N

• Anthracene-2,3-dialdehyde is an acene-2,3-dialdehyde and an anthracenedialdehyde.

N-(3-chloro-4-methoxyphenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 872197-35-8

• Formula:
• C24H20ClN5O3S

• InChI:
• InChI=1S/C24H20ClN5O3S/c1-14-8-10-17(12-15(14)2)34(31,32)24-23-27-22(26-16-9-11-21(33-3)19(25)13-16)18-6-4-5-7-20(18)30(23)29-28-24/h4-13H,1-3H3,(H,26,27)

• InChIKey:
• GQQGPZUMHTWASD-UHFFFAOYSA-N

• N-(3-chloro-4-methoxyphenyl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O3S and its molecular weight is 493.97. The purity is usually 95%.

N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872597-35-8

• Formula:
• C24H26N6O4S

• InChI:
• InChI=1S/C24H26N6O4S/c1-34-18-9-7-16(8-10-18)22(32)26-20-21(25)27-24(28-23(20)33)35-15-19(31)30-13-11-29(12-14-30)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,26,32)(H3,25,27,28,33)

• InChIKey:
• AKGLVBSBSDGAPW-UHFFFAOYSA-N

• N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H26N6O4S and its molecular weight is 494.57. The purity is usually 95%.

5-chloro-3-(trifluoromethyl)-1H-pyrazole

In Stock

• CAS RN:
• 131797-35-8

• Formula:
• C4H2ClF3N2

• InChI:
• InChI=1S/C4H2ClF3N2/c5-3-1-2(9-10-3)4(6,7)8/h1H,(H,9,10)

• InChIKey:
• MOIFODGGQARBFF-UHFFFAOYSA-N

• 5-chloro-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C4H2ClF3N2 and its molecular weight is 170.52 g/mol. The purity is usually 95%.

Fmoc-Ser-OtBu

In Stock

• CAS RN:
• 110797-35-8

• Formula:
• C22H25NO5

• InChI:
• InChI=1S/C22H25NO5/c1-22(2,3)28-20(25)19(12-24)23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19,24H,12-13H2,1-3H3,(H,23,26)/t19-/m0/s1

• InChIKey:
• ZYOWIDHANLLHNO-IBGZPJMESA-N

• Fmoc-Ser-OtBu, also known as Fmoc-Ser-OtBu, is a useful research compound. Its molecular formula is C22H25NO5 and its molecular weight is 383.4 g/mol. The purity is usually 95%.

2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-6-phenyl-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 1019097-35-8

• Formula:
• C27H28N6O2

• InChI:
• InChI=1S/C27H28N6O2/c1-20-17-21(2)33(29-20)27-28-24(22-9-5-3-6-10-22)18-25(34)32(27)19-26(35)31-15-13-30(14-16-31)23-11-7-4-8-12-23/h3-12,17-18H,13-16,19H2,1-2H3

• InChIKey:
• FTXPDTDZKRKBRD-UHFFFAOYSA-N

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-6-phenyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C27H28N6O2 and its molecular weight is 468.5 g/mol. The purity is usually 95%.

8-(3-Nitrobenzyl)-2,5-dioxa-8-azaspiro[3.4]octane

In Stock

• CAS RN:
• 1556097-35-8

• Formula:
• C12H14N2O4

• InChI:
• InChI=1S/C12H14N2O4/c15-14(16)11-3-1-2-10(6-11)7-13-4-5-18-12(13)8-17-9-12/h1-3,6H,4-5,7-9H2

• InChIKey:
• UGJHAJQCLLDTAG-UHFFFAOYSA-N

• 8-(3-Nitrobenzyl)-2,5-dioxa-8-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.254. The purity is usually 95%.

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone

In Stock

• CAS RN:
• 1797697-35-8

• Formula:
• C21H19FN8O

• InChI:
• InChI=1S/C21H19FN8O/c22-17-3-1-15(2-4-17)16-11-18(24-12-16)21(31)29-9-7-28(8-10-29)19-5-6-20(27-26-19)30-14-23-13-25-30/h1-6,11-14,24H,7-10H2

• InChIKey:
• VYPGJFIEPCLXTJ-UHFFFAOYSA-N

• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C21H19FN8O and its molecular weight is 418.436. The purity is usually 95%.

Tert-butyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate

Usually In Stock

• CAS RN:
• 1933497-35-8

• Formula:
• C11H21NO2

• InChI:
• InChI=1S/C11H21NO2/c1-11(2,3)14-10(13)9-6-4-5-8(9)7-12/h8-9H,4-7,12H2,1-3H3/t8-,9-/m1/s1

• InChIKey:
• PLDOKEORRWQFLE-RKDXNWHRSA-N

• Tert-butyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.294. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379997-35-8

• Formula:
• C20H25N7O3

• InChI:
• InChI=1S/C20H25N7O3/c1-13-11-14(2)26(21-13)17-5-6-18(28)27(22-17)15-7-9-25(10-8-15)20(29)16-12-24(3)23-19(16)30-4/h5-6,11-12,15H,7-10H2,1-4H3

• InChIKey:
• IWERNLBSFVJYNW-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C20H25N7O3 and its molecular weight is 411.466. The purity is usually 95%.

2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetic acid

• CAS RN:
• 26697-35-8; 956438-21-4

• Formula:
• C13H12N2O3

• InChI:
• InChI=1S/C13H12N2O3/c1-8-11(12(16)13(17)18)9(2)15(14-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,17,18)

• InChIKey:
• SDHVYDRRHVZGNT-UHFFFAOYSA-N

• 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetic acid is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25. The purity is usually 95%.